Cas no 106224-72-0 (Benzo[a]phenazine-6,9-dicarboxylic acid, 10-ethoxy-5-hydroxy-, 9-butyl6-ethyl ester)
![Benzo[a]phenazine-6,9-dicarboxylic acid, 10-ethoxy-5-hydroxy-, 9-butyl6-ethyl ester structure](https://www.kuujia.com/scimg/cas/106224-72-0x500.png)
106224-72-0 structure
Product name:Benzo[a]phenazine-6,9-dicarboxylic acid, 10-ethoxy-5-hydroxy-, 9-butyl6-ethyl ester
CAS No:106224-72-0
MF:C26H26N2O6
MW:462.494447231293
CID:1176498
Benzo[a]phenazine-6,9-dicarboxylic acid, 10-ethoxy-5-hydroxy-, 9-butyl6-ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzo[a]phenazine-6,9-dicarboxylic acid, 10-ethoxy-5-hydroxy-, 9-butyl6-ethyl ester
- Benzo[a]phenazine-6,9-dicarboxylic acid, 10-ethoxy-5-hydroxy-, 9-butyl 6-ethyl ester
-
- Inchi: 1S/C26H26N2O6/c1-4-7-12-34-25(30)17-13-18-19(14-20(17)32-5-2)27-22-15-10-8-9-11-16(15)24(29)21(23(22)28-18)26(31)33-6-3/h8-11,13-14,29H,4-7,12H2,1-3H3
- InChI Key: URSYYDOKGZONQB-UHFFFAOYSA-N
- SMILES: C12=CC=CC=C1C(O)=C(C(OCC)=O)C1C2=NC2C(=CC(C(OCCCC)=O)=C(OCC)C=2)N=1
Computed Properties
- Exact Mass: 462.17918
Experimental Properties
- Density: 1.288±0.06 g/cm3(Predicted)
- Melting Point: 122.5-123.5 °C
- Boiling Point: 649.7±50.0 °C(Predicted)
- PSA: 107.84
- pka: 6.97±0.30(Predicted)
Benzo[a]phenazine-6,9-dicarboxylic acid, 10-ethoxy-5-hydroxy-, 9-butyl6-ethyl ester Related Literature
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Marianne R. Sommer,Lauriane Alison,Clara Minas,Elena Tervoort,Patrick A. Rühs,André R. Studart Soft Matter, 2017,13, 1794-1803
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Wei Lv,Chen Zhang,Yanbing He,Baohua Li J. Mater. Chem. A, 2015,3, 20218-20224
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Song-Bo Lu,Hongxin Chai,Jas S. Ward,Mao Quan,Jin Zhang,Kari Rissanen,Ray Luo Chem. Commun., 2020,56, 888-891
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Xin Jiang,Xiaoling Yang,Yihua Zhu,Hongliang Jiang,Yifan Yao,Peng Zhao,Chunzhong Li J. Mater. Chem. A, 2014,2, 11124-11133
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Yinglu Zhang,Longjiang Ding,Wei Zhang,Xiao-ai Zhang,Ying Lian,Xu-dong Wang Analyst, 2018,143, 5120-5126
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Da-Young Kang,Sunbok Lee,Jun Hyuk Moon RSC Adv., 2014,4, 32348-32352
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Hendrik Leopold,Thomas Strassner Dalton Trans., 2017,46, 7800-7812
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Xiaoze Bao,Jinhui Ren,Yang Yang,Xinyi Ye,Baomin Wang,Hong Wang Org. Biomol. Chem., 2020,18, 7977-7986
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Mark DeWaele,Yoonbae Oh,Cheonho Park,Yu Min Kang,Hojin Shin,Charles D. Blaha,In Young Kim,Dong Pyo Jang Analyst, 2017,142, 4317-4321
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